Cas no 1193340-99-6 ((1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one)
1193340-99-6 structure
Product Name:(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one
CAS No:1193340-99-6
MF:C28H27NO8
MW:505.51588845253
CID:5667401
Update Time:2024-02-03
(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one Chemical and Physical Properties
Names and Identifiers
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- (1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one
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- Inchi: 1S/C28H27NO8/c30-22-19-17-11-18-25(37-14-36-18)26(34-12-15-7-3-1-4-8-15)20(17)28(33)29-21(19)23(31)24(32)27(22)35-13-16-9-5-2-6-10-16/h1-11,19,21-24,27,30-32H,12-14H2,(H,29,33)/t19-,21-,22-,23+,24+,27+/m1/s1
- InChI Key: BTQDNEQQXWUGFG-RDSUAHITSA-N
- SMILES: [C@@H]1(O)[C@@]2([H])[C@@]([H])(NC(=O)C3C2=CC2OCOC=2C=3OCC2=CC=CC=C2)[C@H](O)[C@H](O)[C@H]1OCC1=CC=CC=C1
Experimental Properties
- Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Melting Point: 93-94 °C
- Boiling Point: 781.4±60.0 °C(Predicted)
- pka: 11.35±0.70(Predicted)
(1R,2S,3S,4S,4aR,11bR)-1,3,4,4a,5,11b-Hexahydro-1,3,4-trihydroxy-2,7-bis(phenylmethoxy)[1,3]dioxolo[4,5-j]phenanthridin-6(2H)-one Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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